Cas no 1016682-03-3 (3-Amino-N-(2,5-difluorophenyl)propanamide)
1016682-03-3 structure
Product Name:3-Amino-N-(2,5-difluorophenyl)propanamide
CAS No:1016682-03-3
MF:C9H10F2N2O
MW:200.185308933258
CID:1087761
PubChem ID:20119185
Update Time:2025-04-20
3-Amino-N-(2,5-difluorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-N-(2,5-difluorophenyl)propanamide
- N~1~-(2,5-difluorophenyl)-beta-alaninamide
- N~1~-(2,5-difluorophenyl)-beta-alaninamide(SALTDATA: HCl)
- 1016682-03-3
- AB01332796-02
- AKOS000158506
- N-(2,5-difluorophenyl)-beta-alaninamide
- STK497997
- NCGC00340635-01
-
- MDL: MFCD09813978
- Inchi: 1S/C9H10F2N2O/c10-6-1-2-7(11)8(5-6)13-9(14)3-4-12/h1-2,5H,3-4,12H2,(H,13,14)
- InChI Key: LQZLYYXWSLUVBP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1NC(CCN)=O)F
Computed Properties
- Exact Mass: 200.07611927g/mol
- Monoisotopic Mass: 200.07611927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
3-Amino-N-(2,5-difluorophenyl)propanamide Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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